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carboxylate

Cat. No.: B1328051 Get Quote

Ethyl 2,5-dichloropyridine-4-carboxylate: A
Technical Overview
CAS Number: 603122-76-5

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2,5-dichloropyridine-4-carboxylate is a halogenated pyridine derivative with potential

applications as a building block in organic synthesis. This document provides a summary of the

currently available technical information for this compound. It is important to note that publicly

accessible data on this specific molecule is limited, and this guide reflects the extent of the

information that could be sourced. Many areas typically covered in a comprehensive technical

whitepaper, such as detailed experimental protocols, extensive spectroscopic analysis, and

biological activity, lack published data.

Chemical and Physical Properties
The fundamental chemical and physical properties of Ethyl 2,5-dichloropyridine-4-
carboxylate are summarized in the table below. This information is primarily derived from

chemical supplier databases.
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Property Value Source

CAS Number 603122-76-5 [1]

Molecular Formula C₈H₇Cl₂NO₂ [1]

Molecular Weight 220.05 g/mol [1]

Canonical SMILES
CCOC(=O)C1=CC(=NC=C1Cl)

Cl
[1]

InChI

InChI=1S/C8H7Cl2NO2/c1-2-

13-8(12)5-3-7(10)11-4-

6(5)9/h3-4H,2H2,1H3

[1]

Description Useful research chemical. [1]

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the synthesis of Ethyl 2,5-
dichloropyridine-4-carboxylate are not readily available in the public domain. However,

related patent literature describes the synthesis of the potential precursor, 2,5-dichloropyridine.

One patented method involves the chlorination of 2-chloropyridine or 2-bromopyridine

derivatives.[2][3] Another approach starts from maleic diester and nitromethane to produce 2,5-

dihydroxypyridine, which is then chlorinated.[3] The final esterification step to yield Ethyl 2,5-
dichloropyridine-4-carboxylate is not explicitly detailed in the available literature.

The reactivity of this compound is expected to be influenced by the electron-withdrawing nature

of the two chlorine atoms and the carboxylate group on the pyridine ring. These features make

the pyridine ring susceptible to nucleophilic aromatic substitution reactions. The ester group

can undergo hydrolysis or amidation under appropriate conditions.

Spectroscopic Data
Comprehensive, published spectroscopic data (NMR, IR, Mass Spectrometry) for Ethyl 2,5-
dichloropyridine-4-carboxylate could not be located. For researchers synthesizing or working

with this compound, a full analytical characterization would be a critical step.
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Applications in Research and Drug Development
While described as a "useful research chemical," specific applications of Ethyl 2,5-
dichloropyridine-4-carboxylate in drug development or other research areas are not well-

documented in publicly available literature.[1] Generally, halogenated pyridines are valuable

intermediates in medicinal chemistry due to their ability to serve as scaffolds for the synthesis

of more complex molecules with potential biological activity. The dichloro-substitution pattern

offers multiple points for chemical modification.

Safety Information
A Safety Data Sheet (SDS) is available for Ethyl 2,5-dichloropyridine-4-carboxylate, which

should be consulted before handling the compound.[4] Standard laboratory safety precautions,

including the use of personal protective equipment, are recommended.

Logical Relationships and Workflows
Due to the lack of detailed experimental and biological data, it is not possible to create

meaningful diagrams of signaling pathways or complex experimental workflows. However, a

simplified logical workflow for the potential synthesis and characterization of this compound can

be conceptualized.
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Conceptual Workflow for Ethyl 2,5-dichloropyridine-4-carboxylate

Synthesis

Purification and Characterization

Synthesis of 2,5-Dichloropyridine

Esterification to form Ethyl 2,5-dichloropyridine-4-carboxylate

Purification (e.g., Chromatography, Recrystallization)

Structural Analysis (NMR, MS, IR) Purity Analysis (e.g., HPLC, GC)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis and analysis of the target compound.

Conclusion
Ethyl 2,5-dichloropyridine-4-carboxylate is a chemical compound for which there is a

notable scarcity of detailed technical information in the public domain. While its basic chemical

properties are known, a comprehensive understanding of its synthesis, reactivity, and potential

applications requires further investigation and publication of research findings. This document

serves as a starting point for researchers, highlighting the existing knowledge and the

significant gaps that need to be filled through primary research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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